Cas no 944906-22-3 (5-ethyl-4H-1,2,4-triazole-3-carbaldehyde)

• Product Name: 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde
• CAS No: 944906-22-3
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 6361183
• PubChem ID: 55263309
• Update Time: 2025-06-18

5-ethyl-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde
• EN300-185324
• AKOS006304106
• AB57357
• Z1198276479
• SCHEMBL15330303
• 5-ethyl-1H-1,2,4-triazole-3-carbaldehyde
• 944906-22-3
• 1H-1,2,4-Triazole-5-carboxaldehyde, 3-ethyl-

• Inchi： 1S/C5H7N3O/c1-2-4-6-5(3-9)8-7-4/h3H,2H2,1H3,(H,6,7,8)
• InChI Key： FQKAAHZMBZIOFY-UHFFFAOYSA-N
• SMILES： O=CC1=NNC(CC)=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 324.9±25.0 °C(Predicted)
• pka: 8.50±0.40(Predicted)

Additional information on 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde

Introduction to 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde (CAS No. 944906-22-3) and Its Applications in Modern Chemical Biology

The compound 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde (CAS No. 944906-22-3) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its triazole core and ethyl substituent, has garnered attention due to its versatile reactivity and structural features that make it a valuable scaffold for drug discovery and material science applications.

At the heart of its utility lies the triazole ring, a six-membered aromatic structure composed of three nitrogen atoms embedded within a carbon framework. This unique arrangement imparts remarkable stability and electronic properties, making triazole derivatives ideal candidates for various biochemical interactions. The presence of the aldehyde functional group at the 3-position further enhances its synthetic appeal, providing a reactive site for condensation reactions, Schiff base formations, and other transformations essential in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds due to their prevalence in biologically active molecules. Among these, 1,2,4-triazole derivatives have emerged as pivotal structures in the development of novel therapeutic agents. The compound in question, 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde, exemplifies this trend by combining the advantageous properties of the triazole scaffold with additional functional diversity introduced by the ethyl side chain.

One of the most compelling aspects of this molecule is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its aldehyde functionality to construct intricate molecular architectures through cross-coupling reactions, oxidation processes, and other organic transformations. These methodologies have enabled the development of libraries of derivatives with tailored biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The CAS No. 944906-22-3 provides a unique identifier for this compound, ensuring consistency and precision in scientific literature and patent filings. This standardized nomenclature is critical for facilitating international collaboration and ensuring reproducibility across different research groups. The compound’s synthesis typically involves multi-step pathways that begin with readily available precursors such as ethyl acetoacetate or malononitrile derivatives, which undergo cyclization and functionalization to yield the desired triazole aldehyde.

Recent advancements in computational chemistry have further highlighted the importance of 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde as a privileged scaffold. Molecular modeling studies suggest that its rigid triazole core can effectively interact with biological targets such as enzymes and receptors by forming hydrogen bonds or π-stacking interactions. Additionally, the electron-withdrawing nature of the aldehyde group enhances its binding affinity through dipole-dipole interactions.

In clinical research settings, this compound has been explored as a precursor for kinase inhibitors and protease modulators. Kinases play a central role in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. By modifying the substituents on the triazole ring or introducing additional functional groups via derivatization strategies, 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde offers a scaffold for generating compounds with enhanced selectivity and potency against specific kinases implicated in diseases such as cancer and inflammatory disorders.

The versatility of this molecule extends beyond pharmaceutical applications into materials science. For instance, 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde has been investigated as a building block for organic semiconductors due to its ability to form conjugated systems upon polymerization or cyclization. Such materials are integral to next-generation electronic devices like organic light-emitting diodes (OLEDs) and photovoltaic cells.

Environmental considerations also play a role in the evaluation of this compound’s potential impact. Studies have examined its degradation pathways under various conditions to assess its persistence and ecological toxicity. Preliminary findings indicate that under controlled laboratory settings, 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde undergoes biodegradation into less harmful byproducts within reasonable timeframes when exposed to microbial consortia or chemical catalysts.

The synthesis of 5-ethyl-4H-1,2,4-triazole-3-carbaldehyde can be optimized using green chemistry principles to minimize waste generation and energy consumption. For example, catalytic hydrogenation techniques coupled with solvent-free reactions have been employed to improve yields while reducing reliance on hazardous reagents or organic solvents.

Looking ahead, 5-ethyl-4H -1 ,2 ,4 -triazole -3 -carbaldehyde (CAS No .944906 -22 -3) is poised to remain at forefrontof chemical biology research due expanding synthetic methodologies emerging biological insights . As our understanding deepens regarding structure-function relationships within complex molecular systems , this versatile heterocyclic aldehyde will undoubtedly continue inspire innovative approaches drug discovery material design .